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Compound of Interest

Compound Name: Opevesostat

Cat. No.: B10861692

For Researchers, Scientists, and Drug Development Professionals: Essential safety and
logistical information for the proper disposal of Opevesostat.

Opevesostat is an investigational drug and, as with any laboratory chemical, requires
adherence to proper disposal procedures to ensure personnel safety and environmental
protection. This guide provides detailed, step-by-step instructions for the safe handling and
disposal of Opevesostat in a research environment.

Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle Opevesostat with care.
According to its Safety Data Sheet (SDS), while Opevesostat is not classified as a hazardous
substance or mixture, standard laboratory safety protocols should always be observed.[1]

Personal Protective Equipment (PPE):

o Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

» Avoid inhalation of dust or aerosols by working in a well-ventilated area or a fume hood.[1]
Emergency Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water and seek medical
attention.[1]
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» Skin Contact: Wash the affected area thoroughly with soap and water.[1]

e Inhalation: Move to an area with fresh air. If breathing is difficult, seek immediate medical
attention.[1]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

Opevesostat Disposal Protocol

While the manufacturer's Safety Data Sheet for Opevesostat does not provide specific
disposal instructions, it does state that the substance is not classified as hazardous.[1] In the
absence of specific directives, the following general procedures for the disposal of non-
hazardous chemical waste in a laboratory setting should be followed.

Step 1: Waste Identification and Segregation

« Do not mix Opevesostat waste with hazardous waste streams such as solvents, heavy
metals, or reactive chemicals.

¢ Keep solid and liquid waste forms of Opevesostat separate.
Step 2: Container Selection and Labeling
o Use a designated, leak-proof container compatible with chemical waste.

o Clearly label the container as "Opevesostat Waste (Non-Hazardous)." Include the date
when the waste was first added to the container.

Step 3: Disposal of Opevesostat Waste
¢ Solid Waste:

o Uncontaminated, solid Opevesostat can be disposed of in the regular laboratory trash,
provided it is securely contained.

o Place the labeled container with the solid Opevesostat waste into a designated non-
hazardous solid waste stream for your facility.
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e Liquid Waste:

o Small quantities of aqueous solutions containing Opevesostat may be suitable for drain
disposal with copious amounts of water, but this is highly dependent on local regulations
and institutional policies. Always consult your institution's Environmental Health and Safety
(EHS) office before disposing of any chemical waste down the drain.

o For larger quantities or if drain disposal is not permitted, collect the liquid waste in the
designated, labeled container.

o Empty Containers:

o Empty containers of Opevesostat should be triple-rinsed with a suitable solvent (e.g.,
water).

o The rinsate should be collected and disposed of as non-hazardous liquid waste.

o After rinsing, deface or remove the original label and dispose of the container in the
regular trash or recycling, in accordance with your institution's policies.

Step 4: Final Disposal

» Arrange for the pickup and disposal of the non-hazardous waste through your institution's
established waste management program.

Experimental Workflow for Opevesostat Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Opevesostat waste in a laboratory setting.
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Opevesostat Disposal Workflow

Quantitative Data Summary

No quantitative data regarding disposal procedures for Opevesostat is currently available. The
information provided is based on the non-hazardous classification from the Safety Data Sheet
and general best practices for laboratory chemical waste management.
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Parameter Value Reference
o Not a hazardous substance or
Hazard Classification ) [1]
mixture
CAS Number 2231294-96-3 [1]
Molecular Formula C21H26N205S [1]
Molecular Weight 418.51 [1]

Disclaimer: This information is intended as a guide and should be used in conjunction with your
institution's specific waste disposal policies and procedures. Always consult with your
Environmental Health and Safety (EHS) department for final guidance on chemical waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ehrs.upenn.edu [ehrs.upenn.edu]

 To cite this document: BenchChem. [Opevesostat: Comprehensive Guidelines for Safe
Disposal in a Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861692#0opevesostat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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